Cas no 35558-49-7 (Bromocyclohexane-d)

• Product Name: Bromocyclohexane-d
• CAS No: 35558-49-7
• MF: C₆H₁₁Br
• MW: 174.123319864273
• CID: 295724
• PubChem ID: 16213231
• Update Time: 2025-05-28

Bromocyclohexane-d Chemical and Physical Properties

Names and Identifiers

• Cyclohexane-d11, bromo-(9CI)
• 1-bromo-1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexane
• Bromocyclohexane-d11
• CYCLOHEXYL BROMIDE, [D11]
• 480479_ALDRICH
• bromo-undecadeuterio-cyclohexane
• Cyclohexanol-d(11)-bromid
• Cyclohexyl bromide-d11
• d11-bromo-cyclohexane
• I14-52445
• Bromocyclohexane-d
• HY-W017209S
• 1-bromo(?H??)cyclohexane
• 1-Bromo(~2~H_11_)cyclohexane
• DTXSID20583825
• MS-22933
• CS-0226417
• 35558-49-7
• Bromocyclohexane-d11, >=98 atom % D, >=98% (CP)
• SCHEMBL1330950
• D99553
• AKOS015915640

• Inchi： 1S/C6H11Br/c7-6-4-2-1-3-5-6/h6H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D
• InChI Key： AQNQQHJNRPDOQV-KAFHOZLVSA-N
• SMILES： BrC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 173.07346g/mol
• Monoisotopic Mass: 173.07346g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.412 g/mL at 25 °C(lit.)
• Boiling Point: 166-167 °C(lit.)
• Flash Point: 145 °F
• Refractive Index: n20/D 1.492(lit.)

Bromocyclohexane-d Security Information

• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 52
• Safety Instruction： 27-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides